3-Bromo-2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-A]pyridine

• CAS RN: 267235-95-0
• Molecular Formula: C14H7BrF4N2
• Molecular Weight: 359.12 g/mol
• IUPAC Name: 3-bromo-2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C14H7BrF4N2/c15-12-11-6-3-9(14(17,18)19)7-21(11)20-13(12)8-1-4-10(16)5-2-8/h1-7H
• InChI Key: MVCVSYBUVYJMHN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN3C=C(C=CC3=C2Br)C(F)(F)F)F

Description

“3-Bromo-2-(4-fluorophenyl)-6-(trifluoromethyl)pyrazolo[1,5-A]pyridine” is a complex organic compound. It contains a pyrazolo[1,5-A]pyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. The compound also has a bromo, a fluoro-phenyl, and a trifluoromethyl substituents attached to this core.

Synthesis Analysis

The synthesis of such compounds often involves cross-coupling reactions. For instance, the Suzuki–Miyaura cross-coupling reaction has been used to synthesize similar compounds. This reaction typically involves the use of a palladium catalyst and a boronic acid or boronate ester.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[1,5-A]pyridine core with the various substituents attached to it. The exact structure would depend on the positions of these substituents on the core.

Chemical Reactions Analysis

The compound, due to the presence of the bromo and fluoro substituents, might undergo various substitution reactions. The exact reactions would depend on the conditions and the reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of various functional groups would influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s intended for use as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields such as pharmaceuticals or materials science. Further studies could also aim to optimize its synthesis and understand its reactivity.